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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625

Introduction: Rubidium nitrate (RbNOs) is a white, crystalline inorganic salt with applications in
various scientific fields, including pyrotechnics and as a precursor for other rubidium
compounds.[1][2] This technical guide provides a detailed overview of the critical safety
information, handling procedures, and toxicological data associated with rubidium nitrate,
compiled from various Safety Data Sheets (SDS). It is intended to serve as an essential
resource for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical and Physical Properties

Rubidium nitrate is a white, hygroscopic solid that is highly soluble in water.[1][3] Key physical
and chemical properties are summarized in the table below for easy reference.
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Property Value References
Chemical Formula RbNOs [1]

Molar Mass 147.47 g/mol [1]
Appearance White crystalline powder/solid [1114]
Density 3.11 g/cm?3 [11[3]

Melting Point 3107C (590°F; 583 1) [1][3]

(decomposes)
Boiling Point 578 °C (1,072 °F; 851 K) [1][5]

Solubility in water

44.28 g/100 mL (16 °C), 65.0
/100 mL (25 °C)

[1]3]

Odor

Odorless

[3](6]

Hazard Identification and Classification

Rubidium nitrate is classified as a hazardous substance. It is a strong oxidizer and can

intensify fires.[4][5][6][7][8] It also causes skin and serious eye irritation and may cause

respiratory irritation.[4][6][7]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category Hazard Statement
o ) H272: May intensify fire;
Oxidizing solids 2 .
oxidizer
Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

H319: Causes serious eye

N 2A o
irritation irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (respiratory 3 o
o irritation
tract irritation)

References:[4][6][7]

Hazard Pictograms and Signal Word

Signal Word: Danger

Pictograms:

e GHSO03: Flame over circle (Oxidizer)
e GHSO07: Exclamation mark (Irritant)

References:[7]

Toxicological Information

The primary toxicological concern with rubidium nitrate is related to the nitrate ion, which can
be converted to nitrite in the body.[8] This can lead to methemoglobinemia, a condition where
the blood's ability to carry oxygen is reduced.[8][9]

Toxicity Data Value Species Route Reference

LD50 (Lethal

4625 mg/k Rat Oral 1119
Dose, 50%) g L]
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Signs and Symptoms of Exposure:

» Ingestion: May lead to methemoglobinemia, characterized by dizziness, drowsiness,
headache, shortness of breath, cyanosis (bluish skin), rapid heart rate, and chocolate-brown
colored blood.[9]

 Inhalation: May cause respiratory tract irritation and effects similar to ingestion.[6][9]
o Skin Contact: Causes skin irritation.[4][6][7]

o Eye Contact: Causes serious eye irritation.[4][6][7]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not available in standard
Safety Data Sheets. The LD50 value is a standardized measure of acute toxicity, and the
methodologies for its determination are well-established in toxicology literature, generally
following OECD or EPA guidelines. These typically involve administering increasing doses of
the substance to a group of test animals (in this case, rats) and observing the mortality rate
over a specified period.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
rubidium nitrate.

Safe Handling Workflow
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Safe Handling Workflow for Rubidium Nitrate

Ensure adequate ventilation

l

Wear appropriate PPE:
- Safety goggles with side shields
- Chemical resistant gloves
- Lab coat

'

Avoid dust formation and accumulation

l

Keep away from heat, sparks, and open flames

l

Avoid contact with combustible materials

l

Wash hands thoroughly after handling

Click to download full resolution via product page

Caption: A workflow diagram illustrating the essential steps for the safe handling of rubidium
nitrate in a laboratory setting.

Storage Requirements
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Storage Requirements for Rubidium Nitrate

Store in a tightly closed container

l

Store in a cool, dry, well-ventilated area

i

Keep away from incompatible substances:
- Strong reducing agents
- Strong acids
- Combustible materials

Do not store near combustible materials

Click to download full resolution via product page

Caption: A diagram outlining the key storage requirements to ensure the stability and safety of
rubidium nitrate.

First Aid Measures

In the event of exposure to rubidium nitrate, immediate first aid is critical.

First Aid Response Protocol
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First Aid Response for Rubidium Nitrate Exposure

Inhalation Skin Contact Eye Contact Ingestion

Remove contaminated clothing

Flush eyes with plenty of water for at least 15 minutes If conscious, give 2-4 cupfuls of milk or water

If not breathing, give artificial respiration Flush skin with plenty of water for at least 15 minutes Occasionally lift upper and lower eyelids

If breathing is difficult, give oxygen Seek immediate medical attention Seek immediate medical attention

Seek immediate medical attention

Click to download full resolution via product page

Caption: A protocol diagram detailing the immediate first aid steps to be taken for different
routes of exposure to rubidium nitrate.

Fire-Fighting Measures

Due to its oxidizing nature, rubidium nitrate presents a fire hazard.

o Extinguishing Media: Use water only. Do NOT use carbon dioxide, dry chemical, alcohol
foams, or halogenated agents.[9]

e Special Hazards: As a strong oxidizer, contact with other materials may cause a fire.[9]
During a fire, irritating and highly toxic gases, such as nitrogen oxides, may be generated.[7]
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[9] Containers may explode in the heat of a fire.[9]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6][9]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[9] Disposal should be in accordance with federal, state, and local
regulations.[9]

Conclusion

Rubidium nitrate is a valuable chemical for various research applications, but it requires
careful handling due to its hazardous properties. This guide provides a comprehensive
overview of the necessary safety precautions based on available SDS information. Adherence
to these guidelines is essential for maintaining a safe laboratory environment. Researchers
should always consult the specific Safety Data Sheet provided by their supplier for the most
detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Rubidium Nitrate: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080625#rubidium-nitrate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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